![molecular formula C30H48O3 B078716 Saikogenin E CAS No. 13715-23-6](/img/structure/B78716.png)
Saikogenin E
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Overview
Description
Saikogenin E is a naturally occurring compound found in the roots of the plant Bupleurum falcatum. It belongs to the family of saikosaponins, which are known for their anti-inflammatory, anti-tumor, and immunomodulatory properties. This compound has been the subject of extensive research in recent years due to its potential therapeutic applications in various diseases.
Scientific Research Applications
1. Identification and Structure Elucidation
Saikogenin E was first isolated and identified from Bupleurum spp., particularly from Bupleurum falcatum L. Early research focused on its extraction and structural elucidation, confirming it as a genuine sapogenin derived from saponins present in the plant (Imi, Fujimoto, & Shibata, 1968).
2. Metabolism by Intestinal Bacteria
This compound has been studied for its metabolism by human intestinal bacteria. It was found to be a product of the metabolic transformation of saikosaponin c, indicating its potential bioavailability and activity in human gut environments (Yu et al., 1997).
3. Role in Traditional Medicine
This compound, as a constituent of various saikosaponins, is a significant compound in traditional Chinese medicine. It is found in Radix bupleuri, a herb used in multiple herbal remedies, and its presence and concentration are crucial for the quality and efficacy of these traditional medicines (Bao et al., 2004).
4. Pharmacological Properties
While direct studies on this compound are limited, related compounds like saikogenin D have been studied for their pharmacological effects, such as the inhibition of prostaglandin E2 production and the elevation of intracellular free Ca2+ concentration, suggesting potential anti-inflammatory and other therapeutic effects (Kodama et al., 2003).
5. Metabolites in Biological Samples
Studies have been conducted to understand the in vitro metabolism of saikogenins, including this compound, and their detection in biological samples like plasma and feces. This research is crucial for understanding the pharmacokinetics and potential therapeutic applications of these compounds (Xue et al., 2019).
Properties
13715-23-6 | |
Molecular Formula |
C30H48O3 |
Molecular Weight |
456.7 g/mol |
IUPAC Name |
(1S,2S,4S,5R,8R,10S,13S,14R,17S,18R)-4,5,9,9,13,20,20-heptamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-ene-2,10-diol |
InChI |
InChI=1S/C30H48O3/c1-24(2)14-15-29-18-33-30(21(29)16-24)13-9-20-26(5)11-10-22(31)25(3,4)19(26)8-12-27(20,6)28(30,7)17-23(29)32/h9,13,19-23,31-32H,8,10-12,14-18H2,1-7H3/t19-,20+,21+,22-,23-,26-,27+,28-,29+,30-/m0/s1 |
InChI Key |
IUXCCCANLLMMGX-KTLSIJAESA-N |
Isomeric SMILES |
C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2C=C[C@@]45[C@]3(C[C@@H]([C@@]6([C@H]4CC(CC6)(C)C)CO5)O)C)C)(C)C)O |
SMILES |
CC1(CCC23COC4(C2C1)C=CC5C6(CCC(C(C6CCC5(C4(CC3O)C)C)(C)C)O)C)C |
Canonical SMILES |
CC1(CCC23COC4(C2C1)C=CC5C6(CCC(C(C6CCC5(C4(CC3O)C)C)(C)C)O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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